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Compound of Interest

N1,N1-Dipropylethane-1,2-
Compound Name: o
diamine

Cat. No.: B084452

For Researchers, Scientists, and Drug Development Professionals

Introduction

N1,N1-Dipropylethane-1,2-diamine, a substituted ethylenediamine, is a chemical compound
of interest in various fields of chemical synthesis and drug development. Its structure, featuring
both a primary and a tertiary amine, imparts specific physicochemical properties that are critical
for its application and handling. This guide provides a comprehensive overview of the core
physical properties of N1,N1-Dipropylethane-1,2-diamine, detailed experimental protocols for
their determination, and a logical workflow for these experimental procedures.

Core Physical Properties

The physical properties of a compound are fundamental to its application in research and
development. Below is a summary of the available data for N1,N1-Dipropylethane-1,2-
diamine.

Data Presentation
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Physical Property Value Source(s)
CAS Number 14165-22-1 [1][2]
Molecular Formula CsH20N:2 [1][2]
Molecular Weight 144.26 g/mol [11[3]
Boiling Point 186-189 °C [1]

Density 0.802 g/cm? [1]

Flash Point 69 °C [1]

N Soluble in water and polar ) ]
Solubility ] General amine properties
organic solvents.

Experimental Protocols

Detailed and accurate determination of physical properties is paramount for the reliable
application of a chemical compound. The following sections describe standard experimental
protocols that can be employed to determine the key physical properties of N1,N1-
Dipropylethane-1,2-diamine.

Determination of Boiling Point by Distillation

The boiling point of a liquid is the temperature at which its vapor pressure equals the pressure
surrounding the liquid and the liquid changes into a vapor.

Materials:

N1,N1-Dipropylethane-1,2-diamine sample

Distillation flask

Condenser

Receiving flask

Thermometer (calibrated)
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e Heating mantle

» Boiling chips

e Clamps and stand
Procedure:

e Place a small volume (e.g., 10-20 mL) of N1,N1-Dipropylethane-1,2-diamine into the
distillation flask, and add a few boiling chips to ensure smooth boiling.

o Assemble the distillation apparatus. The thermometer bulb should be positioned just below
the side arm of the distillation flask to accurately measure the temperature of the vapor that
is distilling.

e Begin to heat the distillation flask gently using the heating mantle.

o Observe the temperature as the liquid begins to boil and the vapor rises and enters the
condenser.

» Record the temperature at which the liquid is actively distilling and condensing into the
receiving flask. This stable temperature is the boiling point.[4]

e The atmospheric pressure should be recorded as the boiling point is pressure-dependent.

Measurement of Density using a Pychometer

Density is the mass of a substance per unit volume. The pycnometer method is a precise
technique for measuring the density of a liquid.

Materials:

N1,N1-Dipropylethane-1,2-diamine sample

Pycnometer (a specific gravity bottle of a known volume)

Analytical balance (accurate to £0.0001 g)

Water bath (for temperature control)
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e Thermometer
Procedure:
e Clean and dry the pycnometer thoroughly and determine its mass (m_pyc).

« Fill the pycnometer with distilled water of a known temperature and determine the mass of
the pycnometer and water (m_pyc+water).

o Calculate the volume of the pycnometer at that temperature using the known density of
water.

o Empty and dry the pycnometer, then fill it with the N1,N1-Dipropylethane-1,2-diamine
sample.

o Measure the mass of the pycnometer and the sample (m_pyc+sample).

e The density of the sample can then be calculated using the formula: Density =
(m_pyc+sample - m_pyc) / Volume_pyc

Solubility Assessment

Understanding the solubility of a compound in various solvents is crucial for its use in reactions,
formulations, and purification processes.

Materials:

N1,N1-Dipropylethane-1,2-diamine sample

Test tubes

Vortex mixer

A range of solvents (e.g., water, ethanol, acetone, diethyl ether, hexane)
Procedure:

e Add a small, measured amount of N1,N1-Dipropylethane-1,2-diamine (e.g., 10 mg) to a
test tube.
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e Add a specific volume of the chosen solvent (e.g., 1 mL) to the test tube.

 Vigorously mix the contents of the test tube using a vortex mixer for a set period (e.g., 1-2
minutes).

 Visually inspect the solution to determine if the compound has completely dissolved. The
solution should be clear and free of any solid particles.

« If the compound dissolves, it is considered soluble in that solvent under the tested
conditions. If not, it is classified as insoluble or sparingly soluble.

e This process is repeated for a range of solvents of varying polarities to create a solubility
profile. As an amine, N1,N1-Dipropylethane-1,2-diamine is expected to be soluble in water
and polar organic solvents.

Visualization of Experimental Workflow

The following diagram illustrates a logical workflow for the characterization of the physical
properties of N1,N1-Dipropylethane-1,2-diamine.
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Experimental Workflow for Physical Property Determination
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Workflow for the determination of physical properties.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
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